Cas no 1804388-61-1 (4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804388-61-1
• MF: C₇HBrF₃N₃O₃
• MW: 312.00035071373
• CID: 4910198
• Update Time: 2025-07-22

4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3N3O3/c8-4-1-3(2-12)13-6(14(15)16)5(4)17-7(9,10)11/h1H
• InChI Key： CKPRRRRBTQCIRX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)N=C(C=1OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 2.9
• Topological Polar Surface Area: 91.7

Additional information on 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine

Introduction to 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804388-61-1)

4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine, identified by its CAS number 1804388-61-1, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine, including its bromo, cyano, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The bromo group at the 4-position enhances the electrophilicity of the pyridine ring, facilitating further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This property is particularly useful in constructing more complex molecular architectures, which is often required in drug discovery programs. Additionally, the cyano group at the 6-position introduces a polar electron-withdrawing moiety, which can influence both the electronic and steric properties of the molecule. This substitution pattern is frequently exploited to modulate binding interactions with biological targets.

The nitro group at the 2-position is another key feature that contributes to the reactivity and electronic characteristics of 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine. Nitro groups can be reduced to amines, providing a straightforward route to introduce amine functionalities into the molecule. This transformation is particularly valuable in medicinal chemistry, where amines are common pharmacophores. Furthermore, the presence of the trifluoromethoxy group at the 3-position introduces fluorine atoms, which are well-known for their ability to enhance metabolic stability and binding affinity in drug candidates.

Recent advancements in synthetic methodologies have highlighted the utility of 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine as a building block in the synthesis of bioactive molecules. For instance, researchers have leveraged its reactive sites to develop novel inhibitors targeting various therapeutic areas. One notable area of interest is oncology, where small molecules that modulate kinase activity are highly sought after. The structural motifs present in 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine have been incorporated into lead compounds that exhibit potent inhibitory effects against kinases involved in cancer progression.

In addition to oncology, 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine has found applications in the development of antimicrobial agents. The unique combination of substituents in this compound allows for selective interactions with bacterial enzymes, making it a promising scaffold for novel antibiotics. Studies have demonstrated that derivatives of this compound can disrupt essential bacterial processes, such as DNA replication and metabolic pathways, leading to their bactericidal effects.

The agrochemical industry has also benefited from the versatility of 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine. Its structural features make it an effective precursor for synthesizing herbicides and fungicides that protect crops from pests and diseases. Researchers have modified its core structure to enhance its bioactivity and environmental compatibility, ensuring that agricultural practices remain sustainable while maintaining high yields.

From a synthetic chemistry perspective, 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine serves as an excellent example of how functional group manipulation can lead to innovative molecular architectures. The strategic placement of bromo, cyano, nitro, and trifluoromethoxy groups allows for multiple pathways of further derivatization, enabling chemists to explore a wide range of chemical space. This flexibility is crucial in drug discovery pipelines, where identifying new molecular entities with desired pharmacological properties is paramount.

The growing interest in fluorinated compounds has further underscored the importance of 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine. Fluorochemicals are known for their ability to improve drug-like properties such as lipophilicity, solubility, and metabolic stability. By incorporating fluorine atoms into drug candidates, researchers can enhance their pharmacokinetic profiles and therapeutic efficacy. The presence of multiple fluorinated moieties in this compound makes it an attractive starting point for developing next-generation therapeutics.

Future research directions may focus on exploring new synthetic routes to 4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine, aiming to improve yield and scalability while minimizing environmental impact. Green chemistry principles will likely guide these efforts, emphasizing sustainable methodologies that reduce waste and energy consumption. Additionally, computational modeling techniques will play an increasingly important role in predicting the biological activity of derivatives before they are synthesized experimentally.

In conclusion,4-Bromo-6-cyano-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804388-61-1) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and synthetic methodologies,4-Bromo-6-cyano-*nitro-*3-*( trifluoromethoxy )pyridine* will undoubtedly remain at the forefront of chemical innovation.